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Compound of Interest

Compound Name: Oxalyl fluoride

Cat. No.: B1294776 Get Quote

Oxalyl Fluoride Technical Support Center
This guide provides essential safety information, handling protocols, and emergency

procedures for researchers, scientists, and drug development professionals working with

oxalyl fluoride.

Frequently Asked Questions (FAQs)
Q1: What is oxalyl fluoride and what are its primary hazards?

A1: Oxalyl fluoride, with the chemical formula (COF)₂, is a colorless liquid and a fluorinated

derivative of oxalic acid[1]. It is a highly reactive and toxic compound[2]. Key hazards include:

Toxicity: It is toxic if inhaled[3].

Corrosivity: It can cause severe skin burns and eye damage. It is also corrosive to the

respiratory tract.

Reactivity: It may react violently with water, liberating toxic gas[4].

Pressure Hazard: As a liquefied gas, it is sold in cylinders and can pose a pressure hazard.

Containers may explode or rupture if heated[3].

Q2: What personal protective equipment (PPE) is required when handling oxalyl fluoride?
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A2: Comprehensive PPE is mandatory to prevent any contact. This includes:

Respiratory Protection: A full-face respirator is recommended if exposure limits are exceeded

or if vapors are generated[5]. A self-contained breathing apparatus (SCBA) may be

necessary for emergency situations[6].

Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to

use[5].

Eye Protection: Safety goggles and a face shield are required[6].

Skin and Body Protection: Wear fire/flame resistant and impervious protective clothing and

boots as needed[5][6]. An emergency shower should be accessible[6].

Q3: What are the proper storage conditions for oxalyl fluoride cylinders?

A3: Oxalyl fluoride must be stored in a tightly closed cylinder in a dry, cool, and well-ventilated

area[5]. Protect containers from sunlight[3]. The cylinder must be properly secured, and the

valve protection cap should be in place until it is connected for use[3]. Store it away from

incompatible materials such as water, bases, alcohols, amines, metals, and oxidizing agents[4].

The storage area should be locked or accessible only to authorized personnel.

Q4: What materials are incompatible with oxalyl fluoride?

A4: Oxalyl fluoride should not be stored with or allowed to contact water, as it can react

violently[4]. Other incompatible materials include bases, alcohols, amines, metals, and

oxidizing agents[4].

Troubleshooting Guides: Emergency Procedures
Problem: I have been exposed to oxalyl fluoride on my skin.

Solution: This is a medical emergency requiring immediate action. Due to its fluoride

component, severe and deeply penetrating burns can occur, which may be delayed in onset

with dilute solutions[7][8].

Remove Clothing: Immediately take off all contaminated clothing, including footwear[3].
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Flush with Water: Flush the affected skin and hair with large amounts of running water for at

least 15 minutes, using a safety shower if available[3][9].

Seek Medical Attention: Call emergency medical services immediately. Inform them that the

exposure involves a fluoride compound[8].

Specialized Treatment: If available and you are trained to use it, apply a 2.5% calcium

gluconate ointment to the area after initial washing, while awaiting medical assistance. This

is a common antidote for hydrofluoric acid (HF) burns, which share characteristics with

oxalyl fluoride exposure[8]. Do not use mouth-to-mouth resuscitation if the victim has

ingested or inhaled the chemical[5].

Problem: I have inhaled oxalyl fluoride.

Solution: Inhalation is a primary exposure route and can be highly toxic[3].

Move to Fresh Air: Immediately move the affected person to fresh air[5][9].

Call for Help: Summon emergency medical assistance immediately[3].

Administer Oxygen/CPR: If breathing is difficult, administer oxygen. If the person is not

breathing, provide artificial respiration, but avoid mouth-to-mouth resuscitation[5]. If the

patient has no pulse, administer CPR[3].

Medical Follow-up: The individual must be seen by a physician[5][9].

Problem: There is an oxalyl fluoride leak or spill.

Solution:

Evacuate: Clear all unprotected personnel from the area and move upwind[3].

Alert Authorities: Notify your institution's emergency authority about the location and nature

of the hazard[3].

Ventilate: Increase ventilation in the area[3].
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Stop the Leak (If Safe): Wearing full PPE, including an SCBA, attempt to stop the leak only if

it is safe to do so[3].

Containment: Prevent the substance from entering drains or watercourses[3][5].

Cleanup: For small spills, collect and arrange for disposal in suitable, closed containers. Use

spark-proof tools[5]. Do not use water to clean up the spill[4].

Data Presentation
Table 1: Physical and Chemical Properties of Oxalyl Fluoride

Property Value Source

Chemical Formula C₂F₂O₂ [5]

Molecular Weight 94.02 g/mol [5]

CAS Number 359-40-0 [5]

Appearance Colorless liquid [1]

Solubility

Insoluble in water; soluble in

some organic solvents like

dichloromethane and

chloroform.

[2]

Table 2: Hazard Identification and Storage Summary
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Hazard Class GHS Statement
Precautionary
Measures &
Storage

Source

Acute Toxicity,

Inhalation
H331: Toxic if inhaled.

P261: Avoid breathing

fumes. P271: Use

only outdoors or in a

well-ventilated area.

[3]

Skin Corrosion

H314: Causes severe

skin burns and eye

damage.

P280: Wear protective

gloves, clothing, and

eye/face protection.

Gas Under Pressure

H280: Contains gas

under pressure; may

explode if heated.

P410+P403: Protect

from sunlight. Store in

a well-ventilated

place.

[3]

Reactivity with Water

H260: In contact with

water releases

flammable gases

which may ignite

spontaneously.

P223: Do not allow

contact with water.

P402+P404: Store in

a dry place. Store in a

closed container.

Experimental Protocols
Protocol: Handling a Small Oxalyl Fluoride Cylinder Leak

Objective: To safely manage and contain a minor leak from an oxalyl fluoride cylinder or

connection. This protocol is for trained personnel only and requires full PPE.

Methodology:

Confirm Leak: If a leak is suspected (e.g., by odor or analytical detector), immediately don

full PPE, including an SCBA.

Evacuate Area: Alert all personnel in the immediate vicinity and evacuate the laboratory.

Ensure the area is clearly marked and access is restricted.
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Ventilation: Work only in a certified chemical fume hood or with local exhaust ventilation.

Increase the ventilation rate if possible.

Identify Source: Cautiously approach the cylinder and try to identify the source of the leak

(e.g., valve packing, connection fitting).

Tighten Fittings: If the leak is from a fitting, use appropriate, non-sparking tools to gently

tighten the connection. Do not overtighten.

Close Valve: If the leak persists or is from the cylinder valve itself, close the main cylinder

valve if possible.

Move Cylinder: If the leak cannot be stopped, carefully move the leaking cylinder to a safe,

isolated, and well-ventilated location (such as a designated emergency gas cabinet or an

empty fume hood) away from all personnel and incompatible materials[3].

Contact Supplier/Disposal Team: Do not attempt to repair a faulty cylinder. Contact your

institution's environmental health and safety office and the gas supplier for instructions on

how to manage the leaking cylinder.

Decontamination: Decontaminate any affected surfaces as per your institution's specific

procedures for fluoride compounds.

Reporting: Document the incident and report it to the appropriate safety personnel.

Visualizations
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Emergency Workflow: Oxalyl Fluoride Skin Exposure

Skin Contact Occurs

Immediately remove all
contaminated clothing.

Step 1

Flush with copious amounts
of water for 15+ minutes.

Step 2

Apply 2.5% Calcium Gluconate
gel (if trained and available).

Step 3

Seek IMMEDIATE
medical attention.

Step 4

Click to download full resolution via product page

Caption: Emergency workflow for skin exposure to oxalyl fluoride.
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Logical Flow for Oxalyl Fluoride Storage

Cylinder Received

Is the area cool, dry,
and well-ventilated?

Is it away from water and
other incompatible materials?

Yes

Find a new, suitable
storage location.

No

Is the area secure and
access-controlled?

Yes

No

No

Secure cylinder upright.
Keep valve cap on.

Yes

Click to download full resolution via product page

Caption: Decision tree for the proper storage of oxalyl fluoride cylinders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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